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Compound of Interest

Sodium 2-propanesulfonate
Compound Name:

monohydrate
CAS No.: 304851-99-8
Cat. No.: B1593188

Get Quote

Executive Summary

Sodium 2-propanesulfonate monohydrate (CAS: 5399-58-6) is a branched alkyl sulfonate
salt widely employed as an ion-pairing reagent in High-Performance Liquid Chromatography
(HPLC) for the analysis of basic drugs. Its structural integrity is critical for reproducible retention
times. This guide provides the definitive spectroscopic fingerprints (NMR, IR, MS) required to
validate the identity and purity of the compound, distinguishing it from its n-propyl isomer
(sodium 1-propanesulfonate).

Chemical Identity & Properties
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Property

Detail

Systematic Name

Sodium propane-2-sulfonate monohydrate

Synonyms

Sodium isopropylsulfonate; 2-Propanesulfonic

acid sodium salt

CAS Number

5399-58-6 (Monohydrate/Salt)

Molecular Formula

164.15 g/mol (Monohydrate); 146.14 g/mol

Molecular Weight (Anhydrous)
Structure

Highly soluble in water (
Solubility

); sparingly soluble in non-polar organic
solvents.[1][2][3]

Spectroscopic Profile

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

The

NMR spectrum in deuterium oxide (

) is the primary method for distinguishing the isopropyl isomer from the n-propyl isomer. The
isopropyl group introduces a distinct septet splitting pattern for the methine proton, contrasting
with the triplet/multiplet patterns of the linear chain.

NMR Data (

, 400 MH2z)
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Hz)
Septet (
3.05-3.15 1H Methine proton
Hz)
4.79 Singlet (Broad) -- Solvent Residual
(Exchangeable)

Interpretation:

o The Doublet (1.3 ppm): Corresponds to the six equivalent protons of the two methyl groups.
The doublet arises from coupling to the single adjacent methine proton.

o The Septet (3.1 ppm): The methine proton is deshielded by the electron-withdrawing
sulfonate group (

). It splits into a septet (n+1 rule, 6 neighboring protons + 1 = 7 peaks).

 Differentiation: The n-propyl isomer (Sodium 1-propanesulfonate) would show three distinct
signals: a triplet (methyl), a multiplet (methylene), and a triplet (alpha-methylene), which is
clearly distinct from the isopropyl pattern.

NMR Data (

, 100 MH2z)
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Chemical Shift (

Assignment Note
» Ppm)

Methyl Carbons (
17.5-185 Two equivalent carbons.

)

Methine Carbon ( Deshielded by the sulfonate
53.0-55.0

) group.

B. Infrared Spectroscopy (FT-IR)

IR analysis confirms the presence of the sulfonate head group and the water of hydration. The
spectrum is typically acquired using a KBr pellet or ATR (Attenuated Total Reflectance).

Characteristic Ahanlntinn Bands

Wavenumber (

Intensity Vibrational Mode Functional Group

)

Water of Hydration (
3400 — 3550 Broad, Medium O-H Stretch

)

Methyl Group (
2970 — 2990 Medium C-H Stretch (Asym)

)

Sulfonate (
1170 -1210 Strong Stretch (Asym) |

Sulfonate (
1040 — 1060 Strong Stretch (Sym) )
600 — 650 Medium C-S Stretch Carbon-Sulfur Bond

Diagnostic Value: The broad band at ~3450
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confirms the monohydrate state. If the sample is anhydrous, this band will be significantly
diminished or absent (depending on hygroscopicity).

C. Mass Spectrometry (MS)

Electrospray lonization (ESI) in Negative lon Mode is the standard for sulfonate salts, as the

anion is pre-charged in solution.

MS Data (FSI- [ Direct Infuqinn)

m/z Value lon Species Description

Molecular anion (
123.0
). Base peak.

Dimer cluster (
269.0
).

Note: In Positive lon Mode (

), you may observe sodium adducts such as
m/z, but sensitivity is generally lower than in negative mode.

Experimental Workflow & Quality Control

The following workflow ensures data integrity when characterizing this reagent.

Solubility Check Soluble in D20 NMR Prep

(D20 vs. CDCI3) (~10mg in 0.6mL D20) >
- FT-IR Spectrum
lgl (Confirm Hydrate & Sulfonate)

Mass Spec
(Confirm m/z 123)

1H NMR Spectrum
(Confirm Isopropyl Septet)

g QC Validation
(Purity > 98%)

Solid Sample
(Na 2-Propanesulfonate)

IR Prep
(ATR or KBr Pellet)

MS Prep
(Dilute in 50:50 MeOH:H20)
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Figure 1: Analytical workflow for the structural validation of Sodium 2-Propanesulfonate
Monohydrate.

Protocol Notes:

e Solvent Choice: Always use

for NMR. The salt is insoluble in
, which will result in a blank spectrum.

o Water Reference: In

, the HDO peak appears at ~4.79 ppm. This can shift with temperature and pH.[4][5] Do not
confuse it with the sample signals.

» Drying: If the water content (integration of OH in IR or TGA) is critical, dry the sample at

105°C, but note that the monohydrate is the stable commercial form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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